Cas no 113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-68-7x300.png)
113458-68-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-68-7
Molecular Formula:C14H17N7O3
Molecular Weight:331.32988
CID:200003
PubChem ID:3087152
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- DTXSID30921072
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-
- BRN 5630891
- 113458-68-7
- 4a-(3,4-Diamino-5-methylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
-
- InChIKey: FHAXAASBWISUEH-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H17N7O3/c1-6-4-7(5-8(15)9(6)16)14-10(18-19-12(23)17-14)20(2)13(24)21(3)11(14)22/h4-5H,15-16H2,1-3H3,(H2,17,19,23)
- SMILES: NC1C(C)=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 331.13951
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 331.139
- Heavy Atom Count: 24
- Complexity: 636
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 146.15
- Refractive Index: 1.786
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Density: 1.68
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
-
Andreas Koschella,Thomas Heinze,Diana Bernin RSC Adv., 2023,13, 35017-35017
-
Zhipan Zhang,Liangti Qu,Gaoquan Shi J. Mater. Chem., 2003,13, 2858-2860
-
Cristiana F. V. Sousa,Eduardo Fernandez-Megia,João Borges,João F. Mano Polym. Chem., 2021,12, 5902-5930
-
Zan Gong,Meng Liu,Hui Liu,Zhiwei Deng,Xiangxiang Qin,Jing Nie,Zhe Qiao,Hua Zhu New J. Chem., 2023,47, 13205-13217
-
Petr Lepcio,Frantisek Ondreas,Klara Zarybnicka,Marek Zboncak,Ondrej Caha,Josef Jancar Soft Matter, 2018,14, 2094-2103
-
Yong Yan,Stefan Henfling,Ning-Ning Zhang,Harald Krautscheid Chem. Commun., 2021,57, 10407-10410
-
Brian Huskinson,Jason Rugolo,Sujit K. Mondal,Michael J. Aziz Energy Environ. Sci., 2012,5, 8690-8698
-
Gregorio Laucirica,Vanina M. Cayón,Yamili Toum Terrones,M. Lorena Cortez,María Eugenia Toimil-Molares,Waldemar A. Marmisollé,Omar Azzaroni Nanoscale, 2020,12, 6002-6011
113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
- 121-34-6(Vanillic acid)
- 84-88-8(8-Hydroxyquinoline-5-sulfonic acid)
- 3189-13-7(6-methoxy-1H-indole)
- 2744-49-2(Fluorescent Brightener 121)
- 93-08-3(2'-Acetonaphthone)
- 2709-56-0(Flupentiol)
- 3920-83-0(3-methyl-1H-Indol-1-amine)
- 2688-84-8(2-Phenoxyaniline)
- 110-44-1(Sorbic acid)
- 4412-96-8(3-Methyl-2-furoic Acid)
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

pengshengyue
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com